Cas no 1421527-02-7 (2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide)
2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide
- 2-FLUORO-N-{4-[3-(TRIFLUOROMETHYL)PHENOXY]BUT-2-YN-1-YL}BENZAMIDE
- AKOS024554733
- 1421527-02-7
- F6412-1749
- 2-fluoro-N-[4-[3-(trifluoromethyl)phenoxy]but-2-ynyl]benzamide
- 2-fluoro-N-(4-(3-(trifluoromethyl)phenoxy)but-2-yn-1-yl)benzamide
-
- Inchi: 1S/C18H13F4NO2/c19-16-9-2-1-8-15(16)17(24)23-10-3-4-11-25-14-7-5-6-13(12-14)18(20,21)22/h1-2,5-9,12H,10-11H2,(H,23,24)
- InChI Key: CQPNUGUTGRVSNL-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OCC#CCNC(C1C=CC=CC=1F)=O)(F)F
Computed Properties
- Exact Mass: 351.08824131g/mol
- Monoisotopic Mass: 351.08824131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.3Ų
2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6412-1749-2μmol |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-5μmol |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-10μmol |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-20μmol |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-1mg |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-2mg |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-3mg |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-4mg |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-5mg |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6412-1749-10mg |
2-fluoro-N-{4-[3-(trifluoromethyl)phenoxy]but-2-yn-1-yl}benzamide |
1421527-02-7 | 10mg |
$79.0 | 2023-09-09 |
2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide
Introduction to Compound with CAS No. 1421527-02-7 and Product Name: 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide
The compound with the CAS number 1421527-02-7 and the product name 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural features, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a fluoro-substituent, a trifluoromethyl group, and a butynyl moiety, contributes to its unique chemical properties and biological activity.
Recent research in the field of cheminformatics and drug design has highlighted the importance of fluorinated aromatic compounds in enhancing pharmacological properties such as bioavailability, metabolic stability, and binding affinity. The fluoro-substituent in this compound is particularly noteworthy, as it is known to modulate the electronic properties of the aromatic ring, thereby influencing its interactions with biological targets. This feature has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents.
The trifluoromethyl group is another critical structural element that imparts distinct characteristics to the molecule. This group is renowned for its ability to increase lipophilicity and binding affinity to proteins, making it a valuable moiety in drug design. In particular, trifluoromethylated compounds have shown promise in the development of kinase inhibitors and other enzyme-targeted therapies. The strategic placement of this group in 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide suggests that it may exhibit enhanced efficacy against specific biological pathways.
The butynyl moiety present in the compound adds another layer of complexity, contributing to its potential pharmacological activity. Butynyl-containing compounds have been explored for their role in modulating neurotransmitter systems and have shown promise in treating neurological disorders. The combination of these functional groups within a single molecule makes 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide a versatile candidate for further investigation.
Current research trends indicate that multi-target directed ligands (MTDLs) are becoming increasingly important in drug discovery due to their ability to interact with multiple biological targets simultaneously. The structural features of 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide make it a promising candidate for developing such MTDLs. Studies have demonstrated that compounds with similar scaffolds can exhibit dual or even triple functionality, offering a strategic advantage in treating complex diseases.
In addition to its structural complexity, this compound has been investigated for its potential role in modulating signaling pathways associated with various diseases. For instance, recent studies have explored the effects of fluorinated aromatic compounds on kinases and other enzymes involved in cancer progression. The presence of both fluoro and trifluoromethyl substituents suggests that 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide may exhibit inhibitory effects on key enzymes such as tyrosine kinases, which are often overexpressed in cancer cells.
The benzamide core of the molecule is another important feature that contributes to its biological activity. Benzamides are well-known for their role as bioactive molecules and have been widely used in the development of drugs targeting various diseases. The modification of the benzamide scaffold with additional functional groups has led to the discovery of novel therapeutic agents with improved pharmacological properties.
Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide with biological targets. These computational studies have provided valuable insights into how structural modifications can influence biological activity, guiding the design of more effective drug candidates.
Furthermore, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate reactions that showcase the expertise of synthetic chemists in constructing complex molecular architectures. The successful preparation of 2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yb enzamide not only demonstrates technical prowess but also opens up new avenues for further chemical exploration.
In conclusion, the compound with CAS number 1421527-02-7 and product name 2-fluoro-N-{4- 3-(trifluoromethyl)phenoxybut- 2- yn - 1 - yl benzamide is a promising candidate for further pharmaceutical development. Its unique structural features, including the presence of a fluoro substituent, a trifluoromethyl group, and a butynyl moiety, make it a versatile molecule with potential applications in treating various diseases. Ongoing research efforts are expected to uncover new therapeutic uses for this compound, contributing to advancements in medicinal chemistry.
1421527-02-7 (2-fluoro-N-{4-3-(trifluoromethyl)phenoxybut-2-yn-1-yl}benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)